Cas no 1361775-94-1 (Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate
• CAS No: 1361775-94-1
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933692
• Update Time: 2025-05-20

Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate
• Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-6(10(15)16-2)3-7(9(12)13)14-8(5)4-11/h3,9H,4H2,1-2H3
• InChI Key： HPQDNYXWISTECT-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C(=O)OC)C=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate

Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate (CAS No. 1361775-94-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate, identified by its CAS number 1361775-94-1, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its utility in the synthesis of various biologically active molecules. The presence of both bromomethyl and difluoromethyl substituents makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The methylpyridine core of this compound contributes to its stability and reactivity, making it an ideal candidate for further functionalization. Pyridine derivatives are well-documented for their role in pharmaceuticals, with many drugs on the market incorporating pyridine moieties for their pharmacological properties. The specific arrangement of substituents in Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate allows for a wide range of chemical transformations, enabling the synthesis of complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The bromomethyl group in this compound is particularly useful for introducing cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are fundamental in constructing biaryl structures. These structures are prevalent in many approved drugs and are known for their potent biological effects. Additionally, the difluoromethyl group is a common pharmacophore that enhances metabolic stability and binding affinity to biological targets.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate exemplifies this trend, as it provides a scaffold for creating fluorinated derivatives with improved drug-like characteristics. Researchers have leveraged this compound to develop novel inhibitors of enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its utility in synthesizing potent kinase inhibitors that exhibit high selectivity and low toxicity.

The synthesis of Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate involves multi-step organic transformations that highlight the compound's synthetic flexibility. The process typically begins with the functionalization of a pyridine precursor, followed by selective bromination and introduction of the difluoromethyl group. The final step often involves esterification to yield the methyl ester derivative. This synthetic route underscores the compound's importance as a precursor in drug discovery pipelines.

Ongoing research continues to explore new applications for Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine-4-carboxylate beyond traditional pharmaceuticals. For example, its potential use in materials science has been investigated, particularly in the development of advanced polymers and coatings with enhanced durability and functionality. The unique electronic properties imparted by the difluoromethyl group make it an attractive candidate for designing novel materials with applications in electronics and optoelectronics.

The compound's role in drug development is further underscored by its presence in several clinical trials targeting unmet medical needs. Researchers have utilized derivatives of Methyl 2-(bromomethyl) -6-(difluoromethyl)) -3(methy)) pyridine -4-carboxylate to create molecules with potential therapeutic benefits in areas such as oncology and neurology. These studies highlight the compound's significance as a key intermediate in advancing drug discovery efforts worldwide.

In conclusion, Methyl 2-(bromomethyl)) -6-(difluoromethy)) -3(methy)) pyridine -4-carboxylate (CAS No. 1361775-94-1) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and synthetic versatility make it an indispensable tool for medicinal chemists and researchers striving to develop innovative therapeutics. As scientific understanding evolves, the applications of this compound are expected to expand, further solidifying its importance in both academic research and industrial drug development.